molecular formula C13H19NO4S B8301757 2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropionic acid

2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropionic acid

Cat. No.: B8301757
M. Wt: 285.36 g/mol
InChI Key: LVQDQQKFZAAGBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropionic acid is a useful research compound. Its molecular formula is C13H19NO4S and its molecular weight is 285.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19NO4S

Molecular Weight

285.36 g/mol

IUPAC Name

2-[ethyl-(2-methylphenyl)sulfonylamino]-2-methylpropanoic acid

InChI

InChI=1S/C13H19NO4S/c1-5-14(13(3,4)12(15)16)19(17,18)11-9-7-6-8-10(11)2/h6-9H,5H2,1-4H3,(H,15,16)

InChI Key

LVQDQQKFZAAGBM-UHFFFAOYSA-N

Canonical SMILES

CCN(C(C)(C)C(=O)O)S(=O)(=O)C1=CC=CC=C1C

Origin of Product

United States

Synthesis routes and methods

Procedure details

methyl-2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropanoate (524 mg, 1.75 mmol) was charged, and dissolved through addition of THF (5 ml), and methanol (5 ml). LiOH.H2O dissolved in H2O (5 ml) was added thereto, followed by stirring for 12 hours at room temperature. After stirring for 12 hours, the resultant solution was vacuum-evaporated, acidified with 2N—HCl to pH 2-3, and extracted with EA (×2). The organic layer was dried with MgSO4, and filtered. Through vacuum distillation, the solvent was removed so as to obtain 2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropionic acid (490 mg, 1.72 mmol, 98%).
Name
methyl-2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropanoate
Quantity
524 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
LiOH.H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three

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